Cas no 1361601-69-5 (6-Amino-3-(2,3,6-trichlorophenyl)pyridine-2-methanol)

• Product Name: 6-Amino-3-(2,3,6-trichlorophenyl)pyridine-2-methanol
• CAS No: 1361601-69-5
• MF: C₁₂H₉Cl₃N₂O
• MW: 303.571659803391
• CID: 4966880
• Update Time: 2025-06-10

6-Amino-3-(2,3,6-trichlorophenyl)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 6-Amino-3-(2,3,6-trichlorophenyl)pyridine-2-methanol

• Inchi： 1S/C12H9Cl3N2O/c13-7-2-3-8(14)12(15)11(7)6-1-4-10(16)17-9(6)5-18/h1-4,18H,5H2,(H2,16,17)
• InChI Key： DKDPRXZMWHDOQK-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1=CC=C(N)N=C1CO)Cl)Cl

Computed Properties

• Exact Mass: 301.978046 g/mol
• Monoisotopic Mass: 301.978046 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 59.1
• Molecular Weight: 303.6

Additional information on 6-Amino-3-(2,3,6-trichlorophenyl)pyridine-2-methanol

Introduction to 6-Amino-3-(2,3,6-trichlorophenyl)pyridine-2-methanol (CAS No. 1361601-69-5)

6-Amino-3-(2,3,6-trichlorophenyl)pyridine-2-methanol, identified by the chemical formula CAS No. 1361601-69-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic aromatic amine exhibits a unique structural framework that has garnered attention for its potential applications in drug discovery and molecular pharmacology. The compound's molecular architecture, featuring a pyridine core substituted with an amino group at the 6-position and a 2,3,6-trichlorophenyl moiety at the 3-position, along with a hydroxymethyl group at the 2-position, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The synthesis of 6-Amino-3-(2,3,6-trichlorophenyl)pyridine-2-methanol involves multi-step organic transformations that highlight the compound's synthetic accessibility and utility in medicinal chemistry. The presence of chlorine atoms in the phenyl ring enhances its reactivity, enabling diverse functionalization strategies. These characteristics make it an attractive candidate for exploring novel therapeutic agents targeting various biological pathways.

In recent years, there has been growing interest in developing small-molecule inhibitors that modulate enzyme activity and protein-protein interactions. The structural features of 6-Amino-3-(2,3,6-trichlorophenyl)pyridine-2-methanol align well with this trend, as it provides a platform for designing molecules with high specificity and affinity for biological targets. For instance, its pyridine core is a common pharmacophore in many approved drugs, suggesting that derivatives of this compound may exhibit promising pharmacological properties.

One of the most compelling aspects of 6-Amino-3-(2,3,6-trichlorophenyl)pyridine-2-methanol is its potential role in addressing unmet medical needs. Current research is exploring its derivatives as candidates for treating neurological disorders, inflammatory diseases, and cancer. The compound's ability to interact with multiple biological targets underscores its therapeutic potential. Additionally, its structural complexity allows for fine-tuning of pharmacokinetic properties such as solubility, bioavailability, and metabolic stability.

The investigation into 6-Amino-3-(2,3,6-trichlorophenyl)pyridine-2-methanol has been complemented by computational studies that leverage advanced molecular modeling techniques. These studies have provided valuable insights into the compound's binding modes within biological targets and have guided the design of more potent analogs. By integrating experimental data with computational predictions, researchers have been able to accelerate the discovery process and identify lead compounds with enhanced efficacy.

Furthermore, the synthesis of 6-Amino-3-(2,3,6-trichlorophenyl)pyridine-2-methanol has been optimized to ensure scalability and cost-effectiveness. This is crucial for advancing preclinical studies and eventual clinical development. The development of efficient synthetic routes has also enabled the preparation of large quantities of material for structural elucidation and pharmacological testing. These efforts have laid the groundwork for exploring the full therapeutic potential of this compound.

The safety profile of 6-Amino-3-(2,3,6-trichlorophenyl)pyridine-2-methanol is another critical consideration in its development as a pharmaceutical agent. Preliminary toxicology studies have been conducted to assess its acute and chronic toxicity profiles. These studies have provided preliminary data suggesting that the compound is well-tolerated at relevant doses. However, further comprehensive toxicological assessments are necessary to fully characterize its safety profile before human clinical trials can be initiated.

In conclusion,6-Amino-3-(2,3,6-trichlorophenyl)pyridine-2-methanol (CAS No. 1361601-69-5) represents a promising candidate in pharmaceutical research due to its unique structural features and potential therapeutic applications. Its synthesis has been refined to support further exploration in drug discovery programs. As research continues to uncover new biological targets and mechanisms of disease pathology,this compound will likely play an important role in developing innovative treatments for various medical conditions.